Omega-3 vs. Omega-6 Biosynthetic Origin
PGA3 is biosynthesized from eicosapentaenoic acid (EPA), an omega-3 fatty acid, while other A-series cyclopentenone prostaglandins like PGA1 and PGA2 are derived from dihomo-γ-linolenic acid and arachidonic acid, respectively, both of which are omega-6 fatty acids . This distinction is crucial for studies comparing the effects of omega-3 versus omega-6 eicosanoids. The metabolic pathway involves COX-mediated conversion of EPA to PGE3, which then non-enzymatically dehydrates to PGA3 .
| Evidence Dimension | Biosynthetic precursor fatty acid |
|---|---|
| Target Compound Data | Eicosapentaenoic acid (EPA, 20:5 n-3) |
| Comparator Or Baseline | PGA1: Dihomo-γ-linolenic acid (DGLA, 20:3 n-6); PGA2: Arachidonic acid (AA, 20:4 n-6) [1] |
| Quantified Difference | Precursor omega-3 vs. omega-6 classification |
| Conditions | In vivo and in vitro biosynthetic pathways |
Why This Matters
Selecting PGA3 is mandatory for any study designed to interrogate omega-3 fatty acid-derived lipid signaling, as using an omega-6-derived analog would introduce a confounding variable related to fatty acid class.
- [1] H. M. Bligh Cancer Research Laboratories. Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation. Frontiers in Physiology, 2021, 12, 640374. View Source
